Cas no 52946-22-2 ((1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate)
(1S)-1-[4-(Acetyloxy)phenyl]prop-2-en-1-yl acetate is a chiral organic compound featuring an acetylated phenolic moiety and a propenyl acetate functional group. Its stereospecific (S)-configuration ensures precise reactivity in asymmetric synthesis, making it valuable for applications in pharmaceutical intermediates and fine chemical production. The compound’s dual acetate groups enhance its solubility in organic solvents, facilitating controlled derivatization. Its structural stability under mild conditions allows for selective transformations, such as hydrolysis or cross-coupling reactions. This molecule is particularly useful in enantioselective catalysis and the synthesis of bioactive compounds, where its defined chirality and functional group compatibility are critical. Proper handling under inert conditions is recommended to preserve its integrity.
52946-22-2 structure
Product Name:(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate
CAS No:52946-22-2
MF:C13H14O4
MW:234.247864246368
MDL:MFCD32874635
CID:370485
PubChem ID:119104
Update Time:2025-06-09
(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-(acetyloxy)-a-ethenyl-,1-acetate, (aS)-
- ACETOXYCHAVICOL ACETATE, D
- AcetoXychvicol acetate,D
- D,L-1'-ACETOXYCHAVICOL ACETATE
- DL-1''-ACETOXYCAVICOL ACETATE
- galangal acetate
- L-1''
- L-1''-
- L-1'-(RG)
- L-1''-ACETOXCHAVICOL ACETATE
- rac-galangal acetate
- (S)-4-(Acetyloxy)-alpha-ethenylbenzenemethanol acetate
- (1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate
- PD046214
- DTXSID80967420
- Benzenemethanol, 4-(acetyloxy)-alpha-ethenyl-, acetate, (S)-
- 52946-22-2
- HY-114644
- (alphaS)-4-(Acetyloxy)-alpha-ethenylbenzenemethanol
- UNII-SQV3080A20
- Q27070798
- (1'S)-1'-ACETOXYCHAVICOL ACETATE
- GALANGAL ACETATE, (S)-
- 1'-Acetoxychavicol acetate
- (S)-1'-Acetoxychavicol Acetate
- CHEMBL323727
- 1'-ACETOXYCHAVICOL ACETATE, (-)-
- Benzenemethanol, 4-(acetyloxy)-.alpha.-ethenyl-, acetate, (.alpha.S)-
- 1'S-1'-Acetoxychavicol acetate
- SQV3080A20
- [4-[(1S)-1-acetyloxyprop-2-enyl]phenyl] acetate
- CCRIS 7708
- Benzenemethanol, 4-(acetyloxy)-.alpha.-ethenyl-, 1-acetate, (.alpha.S)-
- (S)-4-(1-Acetoxyallyl)phenyl acetate
- SCHEMBL17454871
- GALANGAL ACETATE, (-)-
- GTPL6298
- CHEBI:469
- [4-[(1S)-1-acetoxyallyl]phenyl] acetate
- Z2737403435
- JAMQIUWGGBSIKZ-ZDUSSCGKSA-N
- (1S)-1-[4-(acetyloxy)phenyl]prop-2-en-1-yl acetate
- CS-0063645
- Benzenemethanol, 4-(acetyloxy)-.alpha.-ethenyl-, acetate, (S)-
- EN300-27114805
- 1-[4-(acetyloxy)phenyl]prop-2-en-1-yl acetate
- 1'-Acetoxychavicol
- ACETOXYCHAVICOL ACETATE, D/L-1''-
- 1-(4-Hydroxyphenyl)-2-propen-1-ol; (S)-form, Di-Ac
- 1-(4-Hydroxyphenyl)-2-propen-1-ol; (�)-form, Di-Ac
- ACETOXYCHAVICOLACETATE,D/L-1-
- DA-72522
-
- MDL： MFCD32874635
- Inchi： 1S/C13H14O4/c1-4-13(17-10(3)15)11-5-7-12(8-6-11)16-9(2)14/h4-8,13H,1H2,2-3H3/t13-/m0/s1
- InChI Key： JAMQIUWGGBSIKZ-ZDUSSCGKSA-N
- SMILES： O(C(C)=O)[C@@H](C=C)C1C=CC(=CC=1)OC(C)=O
Computed Properties
- Exact Mass: 234.08900
- Monoisotopic Mass: 234.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: Not determined
- XLogP3: 2.2
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 1.122 g/cm3
- Boiling Point: 325.4 ºC at 760 mmHg
- Flash Point: 157.8ºC
- Refractive Index: 1.511
- PSA: 52.60000
- LogP: 2.40210
(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate Customs Data
- HS CODE：2915390090
- Customs Data：
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D276523-100mg |
(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate |
52946-22-2 | 98% | 100mg |
¥10299.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D276523-25mg |
(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate |
52946-22-2 | 98% | 25mg |
¥3604.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D276523-250mg |
D,L-1'-Acetoxychavicol acetate |
52946-22-2 | ≥98% | 250mg |
￥3,420.00 | 2021-05-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70978-1mg |
D,L-1′-Acetoxychavicol Acetate |
52946-22-2 | 98% | 1mg |
￥437.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70978-5mg |
D,L-1′-Acetoxychavicol Acetate |
52946-22-2 | 98% | 5mg |
￥1736.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70978-10mg |
D,L-1′-Acetoxychavicol Acetate |
52946-22-2 | 98% | 10mg |
￥3156.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70978-25mg |
D,L-1′-Acetoxychavicol Acetate |
52946-22-2 | 98% | 25mg |
￥7401.00 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D912428-5mg |
D,L-1′-Acetoxychavicol Acetate |
52946-22-2 | 98% | 5mg |
￥1,261.80 | 2022-01-14 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHL82458-10MG |
1′-Acetoxychavicol acetate |
52946-22-2 | 10mg |
¥5972.71 | 2023-10-14 | ||
| Biosynth | CCA94622-5 mg |
1'-Acetoxychavicol acetate |
52946-22-2 | 5mg |
$283.00 | 2023-01-05 |
(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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